4-bromo-1,2-thiazol-5-amine
Overview
Description
4-Bromo-1,2-thiazol-5-amine (BTZ) is a synthetic organic compound with a range of applications in scientific research. It is used as a reagent for the synthesis of various compounds, and has been studied for its biochemical and physiological effects on various organisms.
Scientific Research Applications
4-bromo-1,2-thiazol-5-amine has a range of applications in scientific research. It is used as a reagent for the synthesis of various compounds, such as heterocycles and organometallic compounds. 4-bromo-1,2-thiazol-5-amine is also used for the synthesis of chiral compounds, which are important for drug discovery and development. Additionally, 4-bromo-1,2-thiazol-5-amine has been studied for its biochemical and physiological effects on various organisms.
Mechanism of Action
The mechanism of action of 4-bromo-1,2-thiazol-5-amine is not yet fully understood. However, it has been suggested that 4-bromo-1,2-thiazol-5-amine may interact with certain proteins or enzymes in the body, leading to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
4-bromo-1,2-thiazol-5-amine has been studied for its biochemical and physiological effects on various organisms. In mice, 4-bromo-1,2-thiazol-5-amine has been found to have anti-inflammatory and anti-cancer properties. In rats, 4-bromo-1,2-thiazol-5-amine has been found to have anti-diabetic and anti-obesity effects. Additionally, 4-bromo-1,2-thiazol-5-amine has been shown to have anti-bacterial and anti-fungal activities.
Advantages and Limitations for Lab Experiments
The use of 4-bromo-1,2-thiazol-5-amine in lab experiments has several advantages. It is a relatively inexpensive reagent, and it is readily available from chemical suppliers. Additionally, 4-bromo-1,2-thiazol-5-amine is relatively easy to use, and it has a wide range of applications in scientific research. However, there are also some limitations to the use of 4-bromo-1,2-thiazol-5-amine in lab experiments. For example, 4-bromo-1,2-thiazol-5-amine is a hazardous compound, and it must be handled with caution. Additionally, 4-bromo-1,2-thiazol-5-amine may produce unwanted by-products, which can interfere with the results of the experiment.
Future Directions
There are several potential future directions for the use of 4-bromo-1,2-thiazol-5-amine in scientific research. For example, further research could be conducted to better understand the mechanism of action of 4-bromo-1,2-thiazol-5-amine, and to identify new biochemical and physiological effects. Additionally, new methods could be developed for the synthesis of 4-bromo-1,2-thiazol-5-amine and its derivatives. Finally, further research could be conducted to develop new applications for 4-bromo-1,2-thiazol-5-amine in scientific research.
Synthesis Methods
4-bromo-1,2-thiazol-5-amine can be synthesized by a variety of methods. One of the most common methods is the reaction of 1,2-dibromoethane and thiourea in aqueous acetic acid. The reaction produces 4-bromo-1,2-thiazol-5-amine and hydrogen bromide as by-products. Another method involves the reaction of 1,2-dibromoethane and thiourea in aqueous sodium hydroxide, which also produces 4-bromo-1,2-thiazol-5-amine and hydrogen bromide as by-products.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-1,2-thiazol-5-amine can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-bromoacetophenone", "thiourea", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "sulfuric acid", "sodium sulfite", "ammonium hydroxide", "hydrogen peroxide", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 2-bromoacetophenone is reacted with thiourea in the presence of sodium hydroxide to form 2-benzoylthioureidoacetophenone.", "Step 2: 2-benzoylthioureidoacetophenone is treated with hydrochloric acid to form 2-benzoylthioureidoacetophenone hydrochloride.", "Step 3: 2-benzoylthioureidoacetophenone hydrochloride is reacted with sodium nitrite and sulfuric acid to form the diazonium salt.", "Step 4: The diazonium salt is then treated with sodium sulfite to form the corresponding sulfonamide.", "Step 5: The sulfonamide is then treated with ammonium hydroxide to form the corresponding amine.", "Step 6: The amine is then reacted with hydrogen peroxide and sulfuric acid to form the corresponding sulfonamide.", "Step 7: The sulfonamide is then treated with sodium bicarbonate to form the corresponding amine.", "Step 8: The amine is then treated with hydrobromic acid to form 4-bromo-1,2-thiazol-5-amine.", "Step 9: The final product is isolated and purified using standard techniques such as filtration and recrystallization." ] } | |
CAS RN |
1533529-90-6 |
Product Name |
4-bromo-1,2-thiazol-5-amine |
Molecular Formula |
C3H3BrN2S |
Molecular Weight |
179 |
Purity |
95 |
Origin of Product |
United States |
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